![molecular formula C11H10N2O3S B5514335 2-methyl-N'-(2-thienylcarbonyl)-3-furohydrazide](/img/structure/B5514335.png)
2-methyl-N'-(2-thienylcarbonyl)-3-furohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a part of the broader class of compounds known for their diverse chemical structures and reactivity. These compounds, including thiophenes and furans, are notable for their applications in the synthesis of pharmaceuticals, materials science, and organic chemistry due to their unique structural and electronic properties.
Synthesis Analysis
The synthesis of related thiocarbonohydrazides involves reactions of thiocarbonohydrazones derived from aromatic aldehydes with ketones in aqueous acetic acid to produce compounds with high chemo-, regio-, and stereoselectivity. For instance, the synthesis and steric structure of N″-(arylmethylidene)-N″′-(1-methyl-3-phenylprop-2-yn-1-ylidene)thiocarbonohydrazides were studied, demonstrating the specificity and control achievable in such synthetic processes (Glotova et al., 2008).
Molecular Structure Analysis
The molecular structure of these compounds often showcases significant steric effects and can be studied in detail using techniques such as X-ray crystallography, IR, and NMR spectroscopy. This detailed analysis allows for a deep understanding of the compound's geometrical configuration and electronic structure, which are critical for predicting reactivity and interactions with biological targets.
Chemical Reactions and Properties
Compounds like 2-methyl-N'-(2-thienylcarbonyl)-3-furohydrazide participate in a variety of chemical reactions, reflecting their utility in synthetic chemistry. For example, reactions involving cyclometalation and hydrogenation of related compounds have been explored, showcasing the diverse reactivity and potential for creating complex molecules with specific functional groups (Wang et al., 1999).
Physical Properties Analysis
The physical properties of such compounds, including their solubility, melting point, and crystal structure, are influenced by their molecular structure. The planarity, aromaticity, and substituent effects play significant roles in determining these properties, as seen in studies on closely related compounds (Jasiak et al., 2018).
properties
IUPAC Name |
2-methyl-N'-(thiophene-2-carbonyl)furan-3-carbohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3S/c1-7-8(4-5-16-7)10(14)12-13-11(15)9-3-2-6-17-9/h2-6H,1H3,(H,12,14)(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOEXREJQJYHHGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NNC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N'-(thiophene-2-carbonyl)furan-3-carbohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.